2-(4-bromophenyl)-2-oxoethyl 4-[(4-methoxyphenyl)amino]-4-oxobutanoate

• IUPAC Name: [2-(4-bromophenyl)-2-oxoethyl] 4-(4-methoxyanilino)-4-oxobutanoate
• InChI: InChI=1S/C19H18BrNO5/c1-25-16-8-6-15(7-9-16)21-18(23)10-11-19(24)26-12-17(22)13-2-4-14(20)5-3-13/h2-9H,10-12H2,1H3,(H,21,23)
• InChI Key: BTPGSGUZPFUFDF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CCC(=O)OCC(=O)C2=CC=C(C=C2)Br
• Molecular Formula: C19H18BrNO5
• Molecular Weight: 420.3 g/mol

Description

The compound is a complex organic molecule that contains several functional groups. It includes a bromophenyl group, a methoxyphenyl group, an oxoethyl group, and an amino group. These groups are common in many organic compounds and can participate in various chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques like NMR and X-ray crystallography are often used to determine the structure of complex organic molecules.

Chemical Reactions Analysis

The compound’s chemical reactivity would be influenced by its functional groups. For example, the bromophenyl group might undergo nucleophilic aromatic substitution, while the oxoethyl group could participate in condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. These might include its solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s a drug, the mechanism might involve binding to a specific biological target.

Safety and Hazards

The safety and hazards of the compound would depend on its physical and chemical properties. For example, brominated compounds can be hazardous and require careful handling.

Future Directions

Future research could focus on exploring the compound’s potential uses, such as in medicine or materials science. Additionally, studies could investigate its synthesis, properties, and safety in more detail.